Cas no 194294-25-2 (5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate)

• Product Name: 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate
• CAS No: 194294-25-2
• MF: C₁₃H₈ClNO₅
• MW: 293.659322738647
• CID: 4630779
• Update Time: 2025-06-09

5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate
• 5-Chloro-2-hydroxy-3-nitrophenyl benzoate

• Inchi： 1S/C13H8ClNO5/c14-9-6-10(15(18)19)12(16)11(7-9)20-13(17)8-4-2-1-3-5-8/h1-7,16H
• InChI Key： MFUOAENDVOLANZ-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C2=CC=CC=C2)=CC(Cl)=CC([N+]([O-])=O)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate

Recent Advances in the Study of 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate (CAS: 194294-25-2)

In recent years, the compound 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate (CAS: 194294-25-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, including drug development and biochemical assays. The following research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate, emphasizing its efficient production through a multi-step organic synthesis process. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. The study also reported on the compound's stability under various physiological conditions, which is critical for its potential use in pharmaceutical formulations.

Further investigations into the biological activity of 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate have revealed its inhibitory effects on specific enzymatic pathways. For instance, a 2023 study demonstrated its role as a potent inhibitor of tyrosine kinase, a key enzyme implicated in several cancer types. The compound's ability to selectively target and modulate enzyme activity positions it as a promising candidate for targeted cancer therapies. Additional in vitro and in vivo studies are underway to further elucidate its mechanism of action and therapeutic efficacy.

Beyond its potential in oncology, 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate has also been investigated for its antimicrobial properties. A recent preprint article highlighted its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic agent. However, further research is needed to assess its safety profile and resistance development in clinical settings.

In conclusion, 5-Chloro-2-hydroxy-3-nitrophenyl-benzene carboxylate (CAS: 194294-25-2) represents a versatile compound with significant potential in both drug development and biochemical research. Its unique structural features and diverse biological activities make it a valuable subject for ongoing and future studies. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs, particularly in the fields of oncology and infectious diseases.